Cas no 4127-63-3 (2,3,5,6-tetrafluoro-4-methylaniline)
4127-63-3 structure
Product Name:2,3,5,6-tetrafluoro-4-methylaniline
CAS No:4127-63-3
MF:C7H5F4N
MW:179.11491560936
CID:328458
PubChem ID:12566450
Update Time:2025-04-19
2,3,5,6-tetrafluoro-4-methylaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,2,3,5,6-tetrafluoro-4-methyl-
- 2,3,5,6-tetrafluoro-4-methylaniline
- 4-AMINO-2,3,5,6-TETRAFLUOROTOLUENE
- 2,3,5,6-Tetrafluor-p-toluidin
- 4-CH3C6F4NH2
- Benzenamine,2,3,5,6-tetrafluoro-4-methyl
- 4127-63-3
- SCHEMBL9312283
- A825501
- FT-0617447
- DTXSID80502779
- EN300-152526
- AKOS006272904
- 2,3,5,6-t4-Amino-2,3,5,6-tetrafluorotolueneetrafluoro-4-methyl-aniline
-
- Inchi： 1S/C7H5F4N/c1-2-3(8)5(10)7(12)6(11)4(2)9/h12H2,1H3
- InChI Key： CQJIBKOEKYHHCC-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1C)F)F)N)F
Computed Properties
- Exact Mass: 179.03600
- Monoisotopic Mass: 179.035812
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 2
Experimental Properties
- Density: 1.435
- Boiling Point: 180.293 ℃ at 760mmHg
- Flash Point: 74.692 ℃
- Refractive Index: 1.477
- PSA: 26.02000
- LogP: 2.71480
2,3,5,6-tetrafluoro-4-methylaniline Customs Data
- HS CODE：2921430090
- Customs Data：
China Customs Code:
2921430090Overview:
2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union
Summary:
HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,3,5,6-tetrafluoro-4-methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010003668-250mg |
4-Amino-2,3,5,6-tetrafluorotoluene |
4127-63-3 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A010003668-500mg |
4-Amino-2,3,5,6-tetrafluorotoluene |
4127-63-3 | 97% | 500mg |
$831.30 | 2023-09-01 | |
| Alichem | A010003668-1g |
4-Amino-2,3,5,6-tetrafluorotoluene |
4127-63-3 | 97% | 1g |
$1579.40 | 2023-09-01 | |
| Enamine | EN300-152526-0.05g |
2,3,5,6-tetrafluoro-4-methylaniline |
4127-63-3 | 95% | 0.05g |
$285.0 | 2023-05-24 | |
| Enamine | EN300-152526-0.1g |
2,3,5,6-tetrafluoro-4-methylaniline |
4127-63-3 | 95% | 0.1g |
$426.0 | 2023-05-24 | |
| Enamine | EN300-152526-0.25g |
2,3,5,6-tetrafluoro-4-methylaniline |
4127-63-3 | 95% | 0.25g |
$607.0 | 2023-05-24 | |
| Enamine | EN300-152526-0.5g |
2,3,5,6-tetrafluoro-4-methylaniline |
4127-63-3 | 95% | 0.5g |
$959.0 | 2023-05-24 | |
| Enamine | EN300-152526-1.0g |
2,3,5,6-tetrafluoro-4-methylaniline |
4127-63-3 | 95% | 1g |
$1229.0 | 2023-05-24 | |
| Enamine | EN300-152526-2.5g |
2,3,5,6-tetrafluoro-4-methylaniline |
4127-63-3 | 95% | 2.5g |
$2408.0 | 2023-05-24 | |
| Enamine | EN300-152526-5.0g |
2,3,5,6-tetrafluoro-4-methylaniline |
4127-63-3 | 95% | 5g |
$3562.0 | 2023-05-24 |
2,3,5,6-tetrafluoro-4-methylaniline Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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